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Compound of Interest

Compound Name: 4-Methyl-3-phenylcoumarin

Cat. No.: B1580728 Get Quote

Introduction
4-Methyl-3-phenylcoumarin is a synthetic derivative of coumarin, a benzopyrone scaffold

found in many plants. The coumarin nucleus is a versatile pharmacophore that has led to the

development of numerous compounds with a wide range of biological activities. This technical

guide provides a comprehensive overview of 4-methyl-3-phenylcoumarin and its related

derivatives, focusing on its chemical properties, synthesis, biological activities, and the

experimental protocols used for its evaluation. This document is intended for researchers,

scientists, and professionals involved in the field of drug discovery and development.

Chemical and Physical Properties
The fundamental properties of 4-Methyl-3-phenylcoumarin are summarized in the table

below. These properties are essential for its handling, characterization, and application in

experimental settings.
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Property Value Reference

IUPAC Name
4-methyl-3-phenylchromen-2-

one
[1]

Molecular Formula C₁₆H₁₂O₂ [1][2][3]

Molecular Weight 236.26 g/mol [1][2]

CAS Number 23028-23-1 [1][2]

Melting Point 156-158 °C [4]

Appearance
White to light yellow crystalline

powder

Synonyms
4-Methyl-3-phenyl-2H-

chromen-2-one
[1]

Spectral Data Summary:

Technique Key Observations

GC-MS
Mass spectrum shows characteristic

fragmentation patterns.

MS-MS
Provides detailed structural information through

fragmentation analysis.[1]

¹H NMR

Characteristic peaks for the methyl protons

(around δ 2.15-2.46), aromatic protons of the

benzenoid part of the coumarin (δ 6.57-7.65),

and the phenyl group protons can be observed.

[5]

¹³C NMR

Resonances for the carbonyl carbon, aromatic

carbons, and the methyl carbon are identifiable.

[5]

IR Spectroscopy

Shows characteristic absorption bands for the

C=O group (lactone) and C=C bonds of the

aromatic rings.[5]
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Synthesis of 4-Methyl-3-phenylcoumarin
The most common and versatile method for the synthesis of 4-methylcoumarins is the

Pechmann condensation[5][6]. This reaction involves the condensation of a phenol with a β-

ketoester in the presence of an acid catalyst.

Generalized Pechmann Condensation Protocol
This protocol describes a general procedure for the synthesis of a 4-methylcoumarin derivative.

Materials:

Substituted Phenol (1 equivalent)

Ethyl acetoacetate (1.1 equivalents)

Acid catalyst (e.g., concentrated Sulfuric Acid, Amberlyst-15)

Ethanol (as solvent, optional)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve the substituted phenol in a minimal amount

of ethanol (if not performing a solvent-free reaction).

Addition of Reactants: Add ethyl acetoacetate to the flask.

Catalyst Addition: Slowly and carefully add the acid catalyst to the reaction mixture while

stirring, maintaining the temperature with an ice bath if necessary.

Reaction Conditions: Stir the mixture at room temperature for a specified duration or heat

under reflux. The reaction progress can be monitored using thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, pour the mixture into a beaker of crushed ice.

Isolation: The solid product that precipitates out is collected by vacuum filtration.
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Purification: The crude product is washed thoroughly with cold water and can be further

purified by recrystallization from a suitable solvent like ethanol.
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Recrystallize End

Click to download full resolution via product page

Generalized workflow for Pechmann condensation.

Biological Activities and Potential Applications
Derivatives of 4-methylcoumarin have demonstrated a range of biological activities, with

antioxidant and neuroprotective effects being particularly noteworthy[7][8]. These activities

suggest their potential in the management of diseases associated with oxidative stress, such

as neurodegenerative disorders.

Antioxidant and Neuroprotective Effects
Studies on various 4-methylcoumarins have shown that those with ortho-dihydroxy or ortho-

diacetoxy substituents on the benzenoid ring exhibit significant neuroprotective and antioxidant

properties[8]. These compounds have been shown to protect neuronal cells from oxidative

stress-induced damage.

The proposed mechanism for the antioxidant activity involves the scavenging of reactive

oxygen species (ROS), thereby preventing cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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